Cas no 1806420-90-5 (2-Fluoro-3-fluoromethyl-6-iodopyridine)

• Product Name: 2-Fluoro-3-fluoromethyl-6-iodopyridine
• CAS No: 1806420-90-5
• MF: C₆H₄F₂IN
• MW: 255.003940582275
• CID: 4905368
• Update Time: 2025-11-06

2-Fluoro-3-fluoromethyl-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-fluoromethyl-6-iodopyridine

• Inchi： 1S/C6H4F2IN/c7-3-4-1-2-5(9)10-6(4)8/h1-2H,3H2
• InChI Key： KVGXBGGOZUGIQT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)F)CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-fluoromethyl-6-iodopyridine

Introduction to 2-Fluoro-3-fluoromethyl-6-iodopyridine (CAS No. 1806420-90-5)

2-Fluoro-3-fluoromethyl-6-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806420-90-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The structural features of 2-Fluoro-3-fluoromethyl-6-iodopyridine make it a valuable building block for medicinal chemists. The presence of two fluorine atoms at the 2-position and 3-position, along with an iodine substituent at the 6-position, provides multiple sites for functionalization. These substituents not only enhance the lipophilicity and metabolic stability of the compound but also allow for further derivatization to achieve specific pharmacological properties.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. 2-Fluoro-3-fluoromethyl-6-iodopyridine is no exception and has been explored in several high-profile studies. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical models. The fluorine atoms contribute to selective binding by modulating electronic effects, while the iodine atom serves as a handle for further chemical transformations via cross-coupling reactions.

One notable area of research involving 2-Fluoro-3-fluoromethyl-6-iodopyridine is its use in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs, and fluorinated derivatives have demonstrated enhanced efficacy against viral enzymes. A recent study published in a leading pharmaceutical journal highlighted the use of this compound in synthesizing inhibitors targeting viral proteases. The fluorinated groups were found to improve both potency and selectivity, making it a promising candidate for further development.

The agrochemical industry has also benefited from the versatility of 2-Fluoro-3-fluoromethyl-6-iodopyridine. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties, and this compound has been investigated as a precursor for novel agrochemicals. Its structural motif allows for the design of molecules with improved environmental safety and efficacy. Researchers have reported synthesizing derivatives that show potent activity against resistant weed species while maintaining low toxicity to non-target organisms.

The synthetic methodologies for preparing 2-Fluoro-3-fluoromethyl-6-iodopyridine have been refined over time, enabling its efficient production on both laboratory and industrial scales. Common approaches involve multi-step sequences starting from commercially available pyridine precursors. Fluorination reactions are typically performed using electrophilic or nucleophilic fluorinating agents, while iodination is achieved using iodinating reagents such as N-Iodosuccinimide (NIS). These synthetic routes have been optimized to ensure high yields and purity, making the compound readily accessible for further applications.

The handling and storage of 2-Fluoro-3-fluoromethyl-6-iodopyridine require adherence to standard chemical laboratory practices to ensure safety and stability. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure during manipulation. Storage conditions should minimize light exposure and maintain stable temperatures to prevent degradation.

In conclusion, 2-Fluoro-3-fluoromethyl-6-iodopyridine (CAS No. 1806420-90-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization, making it an indispensable tool for synthetic chemists. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery and crop protection strategies.